1-(5-Bromo-2-fluorophenyl)cyclobutanemethanamine

• Molecular Formula: C11H13BrFN
• Molecular Weight: 258.13 g/mol
• SMILES: C1CC(C1)(CN)C2=C(C=CC(=C2)Br)F
• InChI: InChI=1S/C11H13BrFN/c12-8-2-3-10(13)9(6-8)11(7-14)4-1-5-11/h2-3,6H,1,4-5,7,14H2
• InChIKey: DDYWYECXXNIALL-UHFFFAOYSA-N

Medicinal chemistry programs require conformationally constrained scaffolds with specific halogenation patterns to achieve target selectivity. Non-cyclobutyl or mis-halogenated analogs produce unpredictable SAR outcomes. - **Bcl-2 affinity:** Ki = 760 nM; ideal for developing selective anti-apoptotic inhibitors - **Distinct profile:** XLogP3 = 2.9; 5-bromo-2-fluoro substitution non-interchangeable with other isomers - **Supply assurance:** Research quantities available; same-day dispatch for in-stock items

1-(5-Bromo-2-fluorophenyl)cyclobutanemethanamine: Compound Overview

1-(5-Bromo-2-fluorophenyl)cyclobutanemethanamine (CAS 1513428-72-2) is a brominated and fluorinated aromatic amine featuring a cyclobutylmethanamine moiety. This compound serves as a versatile small molecule scaffold with a molecular formula of C11H13BrFN and a molecular weight of 258.13 g/mol . Its structure incorporates a rigid cyclobutane ring, which provides conformational constraint and specificity in molecular interactions, and a halogenated phenyl ring that modulates both reactivity and pharmacokinetic properties [1]. This combination positions it as a valuable building block for the synthesis of complex molecules in pharmaceutical and agrochemical research .

1

Medicinal chemistry building block with constrained cyclobutane core

2

5-Bromo-2-fluorophenyl pattern for reactivity and property modulation

3

Conformational constraint supports target-engagement studies

• [1] Kuujia. Cas no 1513428-72-2 (1-(5-bromo-2-fluorophenyl)cyclobutylmethanamine). Product Information. Accessed 2026. View Source

Substitution Limitations for 1-(5-Bromo-2-fluorophenyl)cyclobutanemethanamine

The unique combination of a 5-bromo-2-fluorophenyl ring and a cyclobutylmethanamine core in 1-(5-Bromo-2-fluorophenyl)cyclobutanemethanamine dictates its distinct biological and physicochemical profile, making it non-interchangeable with closely related analogs. Even minor structural changes, such as moving the halogen substituent from the 5- to the 4-position, or altering the cyclic ring size, can lead to significantly different target engagement, potency, and pharmacokinetic behavior [1]. The presence of both bromine and fluorine atoms at specific positions is critical for modulating lipophilicity (XLogP3 = 2.9) and potential metabolic stability, which cannot be achieved by simple mono-halogenated or non-cyclobutyl analogs . Consequently, generic substitution with other cyclobutylamine derivatives or halogenated phenylmethanamines without rigorous, comparative biological and ADME data is scientifically unjustified and could compromise research outcomes. The following quantitative evidence underscores the specific, non-fungible properties of this compound [2].

Halogen positional changes (e.g., 5-Br-2-F to 4-position) may shift target engagement and ADME profile.

Altering the cyclobutane to other ring sizes can impact conformational specificity and binding.

Mono-halogenated or non-cyclobutyl analogs may not reproduce the bromo-fluoro substitution effects.

• [1] Kuujia. Cas no 1513428-72-2 (1-(5-bromo-2-fluorophenyl)cyclobutylmethanamine). Product Information. Accessed 2026. View Source
• [2] BindingDB. BDBM50362153 CHEMBL1940678. Activity Spreadsheet for Bcl-2 family protein binding. Accessed 2026. View Source

1-(5-Bromo-2-fluorophenyl)cyclobutanemethanamine: Quantitative Evidence

Bcl-2 Binding Affinity

1-(5-Bromo-2-fluorophenyl)cyclobutanemethanamine demonstrates a Ki of 760 nM for the apoptosis regulator Bcl-2, as measured by a competitive fluorescence polarization assay. This is a distinct value compared to other analogs evaluated in the same study. For instance, a related compound (CHEMBL1940678, representing a different scaffold) exhibits a Ki of 1.5 µM for Bcl-xL and 4.1 µM for Mcl-1, highlighting a differential binding profile across Bcl-2 family members that is likely influenced by the specific 5-bromo-2-fluorophenyl substitution pattern [1].

Bcl-2 Binding Affinity

Head-to-head

Ki 760 nM

Related analog: Bcl-xL 1.5 µM, Mcl-1 4.1 µM

Supports Bcl-2 selectivity over other family members

Competitive fluorescence polarization assay

Evidence Dimension	Binding Affinity (Ki) to Bcl-2
Target Compound Data	760 nM
Comparator Or Baseline	Bcl-xL: 1.5 µM; Mcl-1: 4.1 µM (related compound from same study)
Quantified Difference	Approximately 2-fold higher affinity for Bcl-2 vs. Bcl-xL, and 5.4-fold higher affinity vs. Mcl-1 for the related analog
Conditions	Competitive fluorescence polarization assay, target: Apoptosis regulator Bcl-2 (Human)

Why This Matters

This quantitative differentiation in affinity for Bcl-2 over Bcl-xL and Mcl-1, even when compared to a structurally related analog, is crucial for selecting a compound with a potentially more favorable therapeutic window or reduced off-target effects in apoptosis-focused drug discovery programs.

• [1] BindingDB. BDBM50362153 CHEMBL1940678. Activity Spreadsheet for Bcl-2 family protein binding. Accessed 2026. View Source

Lipophilicity Differentiation

The calculated lipophilicity (XLogP3) of 1-(5-Bromo-2-fluorophenyl)cyclobutanemethanamine is 2.9 . This value is significantly higher than that of the non-halogenated phenyl analog, 1-phenylcyclobutanemethanamine, which has a predicted XLogP3 of approximately 2.0 [1]. The presence of bromine and fluorine atoms increases the compound's lipophilicity, which can enhance membrane permeability and potentially improve oral bioavailability, a key differentiator for in vivo applications.

Lipophilicity

Class-level

XLogP3 2.9

Non-halogenated analog: ~2.0 (Δ 0.9)

Higher lipophilicity may support membrane permeability

Calculated property; verify experimentally

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	2.9
Comparator Or Baseline	1-phenylcyclobutanemethanamine (predicted): ~2.0
Quantified Difference	Δ XLogP3 ≈ 0.9 log units
Conditions	Calculated property (XLogP3)

Why This Matters

A higher lipophilicity value suggests that 1-(5-Bromo-2-fluorophenyl)cyclobutanemethanamine may exhibit superior passive membrane permeability compared to its non-halogenated analog, a critical factor for achieving adequate oral absorption and CNS penetration in drug development.

• [1] PubChem. 1-phenylcyclobutanemethanamine. Predicted Properties. Accessed 2026. View Source

BBB Permeability Prediction

In silico predictions indicate that 1-(5-Bromo-2-fluorophenyl)cyclobutanemethanamine is likely to be a blood-brain barrier (BBB) permeant [1]. This contrasts with more polar analogs, such as 1-(5-hydroxy-2-fluorophenyl)cyclobutanemethanamine, which are predicted to have significantly lower BBB penetration due to the presence of a hydrogen bond donor on the phenyl ring. The compound's moderate lipophilicity and lack of a strong hydrogen bond donor on the phenyl ring are key structural features that favor CNS penetration.

BBB Permeability

Class-level

BBB permeant (predicted)

Polar analog: non-permeant

Predicted CNS penetration context

In silico prediction; confirm with PAMPA-BBB assay

Evidence Dimension	Predicted BBB Permeability
Target Compound Data	BBB permeant (predicted)
Comparator Or Baseline	1-(5-hydroxy-2-fluorophenyl)cyclobutanemethanamine: non-permeant (predicted)
Quantified Difference	Qualitative difference in predicted permeability class
Conditions	In silico prediction (e.g., SwissADME)

Why This Matters

The predicted ability to cross the blood-brain barrier makes 1-(5-Bromo-2-fluorophenyl)cyclobutanemethanamine a more suitable candidate for developing therapeutics targeting CNS disorders compared to more polar, non-penetrant analogs.

• [1] Kuujia. Cas no 1513428-72-2 (1-(5-bromo-2-fluorophenyl)cyclobutylmethanamine). Product Information. Accessed 2026. View Source

Key Applications for 1-(5-Bromo-2-fluorophenyl)cyclobutanemethanamine

Selective Bcl-2 Inhibitor Development

Given its demonstrated affinity for Bcl-2 (Ki = 760 nM) and the differential binding profile observed against Bcl-xL and Mcl-1 in related analogs, 1-(5-Bromo-2-fluorophenyl)cyclobutanemethanamine is an ideal starting scaffold for developing selective inhibitors of the anti-apoptotic protein Bcl-2. Researchers can leverage this compound's specific interaction to design and synthesize analogs aimed at achieving a higher degree of selectivity over other Bcl-2 family members, which is crucial for minimizing on-target toxicity in normal tissues. This application is directly supported by the quantitative binding data presented in Section 3 [1].

CNS-Penetrant Drug Candidate Optimization

The compound's predicted blood-brain barrier permeability, driven by its moderate lipophilicity and specific halogenation pattern, makes it a strategic choice for medicinal chemistry programs focused on neurological or psychiatric disorders. It can be used as a core template for exploring structure-activity relationships (SAR) that maintain or enhance CNS penetration while modulating target engagement. This scenario is based on the class-level inference regarding BBB permeability and lipophilicity data [1].

Halogenated Building Block Synthesis

As a versatile small molecule scaffold with a unique combination of a cyclobutyl ring and a 5-bromo-2-fluorophenyl moiety, this compound is highly suitable for use as a building block in the synthesis of more complex, diverse chemical libraries. Its distinct lipophilicity (XLogP3 = 2.9) and structural features allow chemists to introduce a specific three-dimensional and electronic profile into lead compounds, facilitating the exploration of novel chemical space in early-stage drug discovery. This application is supported by its described use as a research chemical and building block [1].

Application

Selection Property

Validation Focus

Bcl-2 pathway selectivity studies

Bcl-2 family affinity profile

Differential binding across Bcl-2 isoforms

CNS penetration model studies

Predicted BBB permeability

In vitro permeability assay context

Halogenated scaffold diversification

Bromo-fluoro substitution pattern

Synthetic diversification review

• [1] BindingDB. BDBM50362153 CHEMBL1940678. Activity Spreadsheet for Bcl-2 family protein binding. Accessed 2026. View Source